Butacaine
Butacaine
Brand Name:
Vulcanchem
CAS No.:
149-16-6
VCID:
VC0003102
InChI:
InChI=1S/C18H30N2O2/c1-3-5-12-20(13-6-4-2)14-7-15-22-18(21)16-8-10-17(19)11-9-16/h8-11H,3-7,12-15,19H2,1-2H3
SMILES:
CCCCN(CCCC)CCCOC(=O)C1=CC=C(C=C1)N
Molecular Formula:
C18H30N2O2
Molecular Weight:
306.4 g/mol
Butacaine
CAS No.: 149-16-6
Inhibitors
VCID: VC0003102
Molecular Formula: C18H30N2O2
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 149-16-6 |
---|---|
Product Name | Butacaine |
Molecular Formula | C18H30N2O2 |
Molecular Weight | 306.4 g/mol |
IUPAC Name | 3-(dibutylamino)propyl 4-aminobenzoate |
Standard InChI | InChI=1S/C18H30N2O2/c1-3-5-12-20(13-6-4-2)14-7-15-22-18(21)16-8-10-17(19)11-9-16/h8-11H,3-7,12-15,19H2,1-2H3 |
Standard InChIKey | HQFWVSGBVLEQGA-UHFFFAOYSA-N |
SMILES | CCCCN(CCCC)CCCOC(=O)C1=CC=C(C=C1)N |
Canonical SMILES | CCCCN(CCCC)CCCOC(=O)C1=CC=C(C=C1)N |
Synonyms | 3-(dibutylamino)propyl 4-aminobenzoate butacaine butacaine sulfate Butaprobenz butocain |
Reference | Guyer P, Fritze D: [Dimorphism of butacaine sulfate]. Arzneimittelforschung. 1974 Dec;24(12):1978-9. [PMID:4281307] Jung DW, Brierley GP: Energy-dependent contraction of swollen heart mitochondria--activation by butacaine. Arch Biochem Biophys. 1979 Mar;193(1):76-87. [PMID:36855] Henderson EG, Volle RL: Asymmetrical blockade of potassium exchange in muscle by SKF 525-A: comparison with butacaine. J Pharmacol Exp Ther. 1974 Mar;188(3):553-63. [PMID:4273911] O'MALLEY WE, FORREST JW, KRANTZ JC Jr: A note on the detection of atropine sulfate in the presence of butacaine sulfate. J Am Pharm Assoc Am Pharm Assoc. 1954 Dec;43(12):769. [PMID:13221499] Fayle DR, Barritt GJ, Bygrave FL: The effect of butacaine on adenine nucleotide binding and translocation in rat liver mitochondria. Biochem J. 1975 Jun;148(3):527-31. [PMID:128352] LOOMIS TA, JESSEPH JE, BEYER RE: Prolongation of the anticoagulant action of heparin with procaine and butacaine conjugates. J Pharmacol Exp Ther. 1952 Jan;104(1):87-92. [PMID:14908875] LOOMIS TA, JESSEPH JE: A clinical study of prolonged anticoagulant effect with repository butacaine heparin. J Pharmacol Exp Ther. 1952 Sep;106(1):83-7. [PMID:14955790] Dorris RL, Gage TW: The effects of butacaine hemisulfate on brain and heart catecholamine concentrations of the mouse. Pharmacol Res Commun. 1980 Feb;12(2):155-61. [PMID:6446090] Muller WH, Freimuller B: [Effect of procaine, nicotinoylprocaine and butacaine on mammalian cells in culture]. Arzneimittelforschung. 1984;34(10):1250-3. [PMID:6240271] Crompton M, Barritt GJ, Bradbury JH, Bygrave FL: The interaction between butacaine and rat liver mitochondria as shown by proton magnetic resonance spectroscopy. Biochem Pharmacol. 1976 Nov 15;25(22):2461-4. [PMID:136258] |
PubChem Compound | 2480 |
Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator
306.4418 g/mol